![molecular formula C21H15Cl2NO3S B214362 1-(2-chlorobenzyl)-3-[2-(5-chlorothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one](/img/structure/B214362.png)
1-(2-chlorobenzyl)-3-[2-(5-chlorothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-chlorobenzyl)-3-[2-(5-chlorothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one, also known as AG-490, is a synthetic compound that has been extensively studied for its potential as a therapeutic agent in various diseases. It is a potent inhibitor of the Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway, which plays a crucial role in cell growth, differentiation, and survival.
Mechanism of Action
1-(2-chlorobenzyl)-3-[2-(5-chlorothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one exerts its effects by inhibiting the JAK/STAT pathway, which is involved in the regulation of cell growth, differentiation, and survival. Specifically, this compound inhibits the activity of JAK2 and JAK3, which are tyrosine kinases that play a crucial role in the activation of STAT proteins. By inhibiting the JAK/STAT pathway, this compound can prevent the proliferation of cancer cells and the activation of immune cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell cycle progression. It has also been shown to inhibit the activation of immune cells, such as T cells and B cells, by preventing the activation of STAT proteins.
Advantages and Limitations for Lab Experiments
1-(2-chlorobenzyl)-3-[2-(5-chlorothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has several advantages for use in lab experiments. It is a potent and specific inhibitor of the JAK/STAT pathway, which makes it a valuable tool for studying the role of this pathway in various diseases. However, this compound has some limitations as well. It has poor solubility in water, which can make it difficult to use in certain experiments. Additionally, it can have off-target effects on other signaling pathways, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on 1-(2-chlorobenzyl)-3-[2-(5-chlorothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one. One area of interest is the development of more potent and selective inhibitors of the JAK/STAT pathway. Another area of interest is the development of new therapeutic applications for this compound, such as in the treatment of viral infections or neurological disorders. Finally, there is a need for further research to elucidate the mechanisms of action of this compound and to better understand its effects on cellular signaling pathways.
Synthesis Methods
The synthesis of 1-(2-chlorobenzyl)-3-[2-(5-chlorothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one involves a multistep process that begins with the reaction of 2-chlorobenzylamine with ethyl 2-bromoacetate to form the intermediate compound, 1-(2-chlorobenzyl)-3-ethoxycarbonylindolin-2-one. This intermediate is then reacted with 5-chlorothiophene-2-carboxylic acid to form the final product, this compound.
Scientific Research Applications
1-(2-chlorobenzyl)-3-[2-(5-chlorothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential as a therapeutic agent in various diseases, including cancer, inflammation, and autoimmune disorders. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to enhance the efficacy of chemotherapy and radiation therapy.
properties
Molecular Formula |
C21H15Cl2NO3S |
---|---|
Molecular Weight |
432.3 g/mol |
IUPAC Name |
1-[(2-chlorophenyl)methyl]-3-[2-(5-chlorothiophen-2-yl)-2-oxoethyl]-3-hydroxyindol-2-one |
InChI |
InChI=1S/C21H15Cl2NO3S/c22-15-7-3-1-5-13(15)12-24-16-8-4-2-6-14(16)21(27,20(24)26)11-17(25)18-9-10-19(23)28-18/h1-10,27H,11-12H2 |
InChI Key |
GWLRXLDJYSRUID-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC=C(S4)Cl)O)Cl |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC=C(S4)Cl)O)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.